Cas no 808118-81-2 (1,2-BENZENEDICARBONITRILE, 4-(4-PYRIDINYLTHIO)-)
808118-81-2 structure
Product name:1,2-BENZENEDICARBONITRILE, 4-(4-PYRIDINYLTHIO)-
1,2-BENZENEDICARBONITRILE, 4-(4-PYRIDINYLTHIO)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-BENZENEDICARBONITRILE, 4-(4-PYRIDINYLTHIO)-
- 4-(Pyridin-4-ylsulfanyl)-phthalonitrile
- DB-094485
- SCHEMBL522618
- 808118-81-2
- SGMXFWSAOYUJDU-UHFFFAOYSA-N
-
- Inchi： InChI=1S/C13H7N3S/c14-8-10-1-2-13(7-11(10)9-15)17-12-3-5-16-6-4-12/h1-7H
- InChI Key： SGMXFWSAOYUJDU-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 237.03606841Da
- Monoisotopic Mass: 237.03606841Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 85.8Ų
1,2-BENZENEDICARBONITRILE, 4-(4-PYRIDINYLTHIO)- Related Literature
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Shuyao Wu,Jiali Chen,Daliang Liu,Qian Zhuang,Qi Pei,Lixin Xia,Qian Zhang,Jun-ichi Kikuchi,Yoshio Hisaeda RSC Adv., 2016,6, 70781-70790
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Ken-ichi Sakai,Takaaki Ishikawa,Tomoyuki Akutagawa J. Mater. Chem. C, 2013,1, 7866-7871
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Jing Huang,Chang-an Tao,Qi An,Weixia Zhang,Yiguang Wu,Xuesong Li,Dezhong Shen,Guangtao Li Chem. Commun., 2010,46, 967-969
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Zhimin Dong,Zifan Li,Yue Feng,Wenjie Dong,Ting Wang,Zhongping Cheng,Youqun Wang,Ying Dai,Xiaohong Cao,Yuhui Liu Environ. Sci.: Nano, 2021,8, 2372-2385
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Honghong Zhang,Zuo Xiao,Jeromy J. Rech,Helin Niu,Wei You,Liming Ding Mater. Chem. Front., 2018,2, 700-703
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John Linkhorst,Arne Cinar,Alexander Jans,Alexander J. C. Kuehne Lab Chip, 2018,18, 1341-1348
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Fanghua Ning,Ali Saad,Xiuting Li,Dingguo Xia J. Mater. Chem. A, 2021,9, 14392-14399
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Yamin Shi,Jiarui Hu,Jian Chen,Yaxin Xu,Wantian Yang,Junnian Chen,Yunbin He Nanoscale Adv., 2020,2, 4822-4829
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Jose L. Garcia-Cordero,Sebastian J. Maerkl Lab Chip, 2014,14, 2642-2650
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Jun Zhou,Yanhua Lei,Chenghai Ma,Wenhua Lv,Na Li,Ying Wang,Hu Xu,Zhigang Zou Chem. Commun., 2017,53, 10536-10539
808118-81-2 (1,2-BENZENEDICARBONITRILE, 4-(4-PYRIDINYLTHIO)-) Related Products
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